Samarium-150

• CAS No.: 14907-33-6
• Molecular Formula: Sm
• Molecular Weight: 149.91728 g/mol
• IUPAC Name: samarium-150
• InChI: InChI=1S/Sm/i1+0
• InChI Key: KZUNJOHGWZRPMI-IGMARMGPSA-N
• SMILES: [Sm]
• Isomeric SMILES: [150Sm]

Description

Samarium-150 (Sm-150) is a stable, non-radioactive isotope of the rare-earth element Samarium, with a natural abundance of 7.37% . It has an atomic mass of 149.9172755 Da and is characterized by 62 protons and 88 neutrons . This isotope is supplied in the chemical form of this compound oxide (Sm2O3) with high isotopic enrichment, typically available with a purity of 87% to 99% . The primary application of this compound is in advanced research within the field of nuclear physics . Its stable nature makes it particularly valuable for fundamental studies on nuclear structure and properties. Furthermore, stable isotopes like Sm-150 are crucial in the development and calibration of analytical techniques and nuclear instrumentation. This product is intended for laboratory research purposes only. It is not classified as a drug and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any human, veterinary, or household applications.

Nuclear Structure and Collective Excitations of Samarium 150

Ground State Properties of Samarium-150 Nucleus

Nuclear Spin and Parity

The nuclear spin and parity of the ¹⁵⁰Sm ground state are determined to be 0+. mit.educhemlin.orgperiodictable.com The spin, a quantum mechanical property analogous to classical angular momentum, is zero, indicating that the individual angular momenta of the protons and neutrons are paired up. The positive parity is a consequence of the spatial symmetry of the nuclear wave function.

Quadrupole Moments and Nuclear Deformation

The electric quadrupole moment of a nucleus is a measure of the deviation of its charge distribution from spherical symmetry. While the ground state of ¹⁵⁰Sm has a spin of 0, precluding a static spectroscopic quadrupole moment, its intrinsic quadrupole moment reflects its deformation. kuleuven.be Studies of the potential energy surfaces of samarium isotopes indicate that ¹⁵⁰Sm is a spherical or vibrational-like nucleus. nipne.rouowasit.edu.iqresearchgate.net This is in contrast to the heavier samarium isotopes like ¹⁵²Sm, which exhibit a well-defined, prolate deformed shape. nipne.rouowasit.edu.iq The deformation parameter, β₂, for ¹⁵⁰Sm is relatively small, consistent with its transitional character. icm.edu.plaps.org The transition from a spherical to a rotational shape is a key feature observed in the samarium isotopes, with ¹⁵⁰Sm being a prime example of a nucleus at the cusp of this change. uowasit.edu.iqresearchgate.net

Low-Lying Excited States and Energy Spectra in this compound

The arrangement of the low-lying excited states and their corresponding energies provide a detailed picture of the collective motions within the ¹⁵⁰Sm nucleus. The energy spectrum of ¹⁵⁰Sm is characterized by patterns that are indicative of vibrational and transitional behaviors.

Vibrational Modes of Excitation

The excited states in ¹⁵⁰Sm are understood in terms of collective vibrations of the nucleus. nipne.ro The energy levels in vibrational-like nuclei are expected to follow a pattern of equally spaced multiplets. In ¹⁵⁰Sm, the low-energy spectrum exhibits characteristics of a quadrupole vibrator, although with some deviations from the ideal harmonic vibrator model. nipne.ro The study of these vibrational modes is crucial for understanding the collective dynamics of the nucleus.

Rotational Band Structures and Transition to Spherical Shape

While ¹⁵⁰Sm is considered to be at the onset of the transition to a deformed shape, it does not exhibit the well-defined rotational bands that are characteristic of heavier, more deformed nuclei like ¹⁵²Sm. nipne.roresearchgate.net A rotational band is a sequence of excited states with energies proportional to J(J+1), where J is the nuclear spin. The ground state band in ¹⁵⁰Sm shows a gradual increase in the moment of inertia with increasing spin, which is a feature of transitional nuclei. researchgate.net This behavior supports the idea that the change from a spherical to a deformed nuclear shape between neutron number N=88 (¹⁵⁰Sm) and N=90 (¹⁵²Sm) is a gradual process. researchgate.net

Beta and Gamma Vibrational Bands

In addition to the ground state band, the energy spectrum of ¹⁵⁰Sm includes states that are interpreted as being built upon beta (β) and gamma (γ) vibrations. Beta vibrations are quadrupole oscillations that preserve the axial symmetry of the nucleus, while gamma vibrations are quadrupole oscillations that break the axial symmetry. The identification and study of these β and γ vibrational bands in ¹⁵⁰Sm provide further insight into the collective structure of this transitional nucleus. nipne.rouowasit.edu.iqresearchgate.net The energies of the levels within these bands and the electromagnetic transition probabilities between them are key observables used to test and refine nuclear models. nipne.ro

Data Tables

Table 1: Ground State Properties of this compound

Property	Value
Nuclear Spin	0
Parity	+
Isotopic Abundance	7.37(9) %

Table 2: Low-Lying Excited States in the Ground State Band of this compound

Spin and Parity	Excitation Energy (keV)
2+	333.9
4+	773.3
6+	1278.9

Octupole Vibrational Bands

The nucleus of this compound exhibits notable characteristics related to octupole correlations. Its first negative parity band is found at an unusually low excitation energy; this band becomes yrast (the state of lowest energy for a given angular momentum) at a spin of 11ħ. osti.gov The structure of these bands has been investigated through detailed spectroscopy using (α,xn) reactions. osti.gov

A significant finding is the observation of consistently strong electric dipole (E1) transitions between the excited Kπ = 0₂⁺ bands and the lowest-lying negative parity (octupole) bands. osti.gov This has led to discussions about the possibility of permanent octupole deformation in the first excited 0⁺ band. osti.gov The relative strengths of these E1 transitions and the behavior of the 0₂⁺ bands support an interpretation where the ground state is primarily quadrupole deformed, while the 0₂⁺ state possesses an additional octupole deformation, forming an alternating parity band with the lowest negative parity band. osti.gov

Further analysis of the ratio of rotational frequencies in the negative parity octupole band to that in the 0₂⁺ band shows it is approximately 1.0 (within 5%) from a spin of 5ħ onwards, which is much closer to the behavior expected for a well-established octupole deformed nucleus than the ratio involving the ground state band. osti.gov This suggests that the octupole correlations are a key feature of the excited band structures in ¹⁵⁰Sm. osti.gov

Electromagnetic Transitions in this compound

The electromagnetic transitions within ¹⁵⁰Sm provide crucial information about its collective structure. As an isotope at the boundary between spherical and deformed shapes, ¹⁵⁰Sm is considered to have a vibrational-like character. ijrrr.com Theoretical models such as the Interacting Boson Model (IBM) and the Projected Shell Model (PSM) have been employed to calculate and understand the probabilities of these transitions. ijrrr.comias.ac.in

Reduced Transition Probabilities (B(E2), B(M1), B(E0))

Reduced transition probabilities quantify the likelihood of a nucleus undergoing a specific type of electromagnetic transition. In ¹⁵⁰Sm, the ratios of these probabilities have been a subject of experimental and theoretical investigation. Studies of the decay of negative-parity states have yielded specific values for the ratio of electric dipole to electric quadrupole transition strengths, B(E1)/B(E2). scispace.com

Calculations using the Projected Shell Model (PSM) have been applied to study the yrast band and the ratio of reduced magnetic dipole to electric quadrupole transitions, B(M1)/B(E2). ias.ac.in These theoretical B(E2) values have been compared with available experimental data. ias.ac.in The B(M1)/B(E2) ratio is particularly sensitive to changes in the nuclear band structure, such as those occurring at band-crossings. ias.ac.in

Table 1: Experimental B(E1)/B(E2) Ratios for Transitions in ¹⁵⁰Sm

Decaying State	B(E1)/B(E2) Value (x 10⁻⁵ b⁻¹)
9⁻	21 ± 4
11⁻	10 ± 3
13⁻	12 ± 2

Data sourced from Zolnowski et al. (1975). scispace.com

Mixing Ratios (δ(E2/M1))

The mixing ratio, δ(E2/M1), describes the relative contributions of electric quadrupole (E2) and magnetic dipole (M1) radiation in a mixed multipolarity transition. This parameter is essential for a complete understanding of the nuclear wavefunction. For a transition with an energy of 378.3 keV in ¹⁵⁰Sm, experimental data has constrained the mixing ratio to be δ(E2/M1) < 0.025. bnl.gov This small value indicates that the transition is predominantly of M1 character.

Internal Conversion Data in Transition Studies

Internal conversion is a process where a nuclear transition's energy is transferred to an atomic electron instead of being emitted as a gamma-ray photon. The probability of this process is quantified by the internal conversion coefficient (ICC). Spin and parity assignments for levels in ¹⁵⁰Sm have been determined using combined evidence that includes measured internal conversion coefficients from the ¹⁵⁰Nd(α, 4n)¹⁵⁰Sm reaction. scispace.com

Theoretical calculations of high-energy K-shell internal conversion coefficients for ¹⁵⁰Sm have been performed for E1, E2, and M1 multipolarities for transition energies ranging from 1 to 17 MeV. lsu.edu These calculations, using relativistic Hartree-Fock-Slater wave functions, have highlighted discrepancies with some experimental data. lsu.edu For instance, at a transition energy of 7 MeV, the calculated ratio of M1 to E1 ICCs was found to be 1.24, which differs from an experimental value of 2, suggesting that further investigation is needed in this high-energy domain. lsu.edu

Nuclear Level Densities and Gamma-Ray Strength Functions in this compound

At higher excitation energies, the nucleus enters a region known as the quasi-continuum, where individual energy levels are too closely spaced to be resolved. In this region, the nuclear structure is described by statistical quantities: the nuclear level density (NLD) and the gamma-ray strength function (γSF). The NLD is the number of levels per unit of excitation energy, while the γSF is a measure of the average reduced probability for gamma-ray emission. aps.org

Quasi-continuum Region Analysis

The Oslo method is a well-established experimental technique used to simultaneously extract the NLD and γSF from particle-gamma coincidence data. aps.orguio.no This method has been applied to the Samarium isotopes, with experiments utilizing reactions on a ¹⁵⁰Sm target to populate nearby Sm nuclei. researchgate.net The resulting data for the entire isotopic chain provides systematic insight into the behavior of these statistical properties. aps.org

The extracted level densities for Sm isotopes are normalized using known discrete levels at low energies and data from neutron resonance spacing at the neutron separation energy. aps.org The functional form of the level density is often described by a combination of a constant-temperature model at lower energies and a Fermi gas model at higher energies. aps.org The γSF is analyzed in terms of contributions from different multipolarities, primarily the Giant Electric Dipole Resonance (E1) and the M1 scissors mode. aps.org These experimentally determined NLD and γSF functions are crucial inputs for nuclear reaction models used to calculate, for example, the neutron-capture cross sections for ¹⁵⁰Sm, which are important for astrophysical applications. aps.org

Table 2: Parameters for Level Density and γ-Ray Strength Function Normalization for Sm Isotopes

Isotope	D₀ (eV)	<Γᵧ₀> (meV)
¹⁴⁷Sm	171(15)	60(5)
¹⁴⁹Sm	21.0(1.5)	64(4)
¹⁵¹Sm	4.1(3)	60(5)
¹⁵³Sm	1.3(1)	73(5)

D₀ is the s-wave neutron resonance spacing and <Γᵧ₀> is the average radiative width. These parameters are used to normalize the level density and γ-ray strength function. Data sourced from Naqvi et al., as cited in Krtička et al. (2020). aps.org

Low-Energy Upbend Phenomenon

Recent experimental studies on the gamma-ray strength function (γSF) of samarium isotopes have revealed a notable feature at low gamma-ray energies, known as the low-energy upbend or enhancement (LEE). aps.orgresearchgate.net This phenomenon is characterized by an increase in the γSF for decreasing gamma-ray energies, typically below approximately 3 MeV. The observation of this upbend in the quasi-continuum of excited nuclei provides important data for understanding nuclear structure and has implications for astrophysical processes. aps.org

In the context of samarium isotopes, a systematic analysis of the γSF has highlighted the presence of this low-energy upbend. aps.org Experiments populating the nuclei of interest, including through reactions on ¹⁵⁰Sm targets, have been instrumental in these observations. aps.orgresearchgate.netresearchgate.net The upbend is a feature of the magnetic dipole (M1) strength function. osti.gov

Theoretical investigations using a combination of many-body methods have successfully identified a low-energy enhancement in the M1 γSFs of heavy samarium isotopes. osti.gov These calculations suggest that the slope of the low-energy enhancement in samarium isotopes is largely independent of the average initial energy over a significant range below the neutron separation energy. osti.gov

Scissors Mode Excitations in Deformed Nuclei

The scissors mode is a collective excitation unique to deformed atomic nuclei. wikipedia.org It can be visualized as a rotational oscillation where the deformed proton distribution moves in a scissors-like manner relative to the deformed neutron distribution. wikipedia.org This motion generates a magnetic dipole (M1) moment, which is a key signature of this excitation mode. wikipedia.org

In the samarium isotopic chain, the transition from nearly spherical to well-deformed shapes makes the study of the scissors mode particularly insightful. As the number of neutrons increases in the samarium isotopes, and the nuclei become more deformed, there is a transfer of strength to a low-energy excitation that is interpreted as the scissors mode built upon excited states. osti.gov

Systematic studies of the γ-ray strength function in samarium isotopes have shown an interplay between the low-energy upbend and the scissors mode. aps.org In some samarium isotopes, both the low-energy upbend and a distinct bump corresponding to the scissors mode at around 3 MeV have been observed. aps.org Shell-model calculations have been performed which show reasonable agreement with the experimental γSFs and confirm the connection between the upbend and the scissors mode. aps.orgresearchgate.netresearchgate.net

The table below provides a summary of key aspects of the low-energy upbend and scissors mode in the context of this compound and neighboring isotopes.

Phenomenon	Key Characteristics	Relevance to this compound
Low-Energy Upbend	Enhancement of the M1 gamma-ray strength function at low energies (below ~3 MeV).	Observed in systematic studies of the samarium isotopic chain. aps.orgosti.gov
Scissors Mode	Collective M1 excitation in deformed nuclei, visualized as a rotational oscillation of protons against neutrons.	Its strength and interplay with the low-energy upbend are studied in the transitional region where ¹⁵⁰Sm is located. aps.orgosti.gov

Nuclear Reaction Mechanisms Involving Samarium 150

Neutron-Induced Reactions on Samarium-150

Neutron-induced reactions are of significant interest, particularly in the context of nuclear reactors where samarium isotopes are notable fission products. kns.org The interaction of neutrons with this compound can lead to several outcomes, including neutron capture and the emission of charged particles.

The neutron capture cross section (n,γ) of this compound is a measure of the probability that a ¹⁵⁰Sm nucleus will capture an incident neutron and emit gamma radiation. This parameter is particularly important in the keV neutron energy range for applications related to neutron absorption loss in fission reactors. kns.org

Measurements of the neutron capture cross sections for various samarium isotopes, including ¹⁵⁰Sm, have been performed in the neutron energy region of 10 to 90 keV and at 550 keV. tandfonline.com These experiments often utilize a time-of-flight method with a pulsed neutron source. tandfonline.com The capture cross sections for ¹⁵⁰Sm were determined with an error of approximately 5% using the standard capture cross sections of ¹⁹⁷Au for calibration. tandfonline.com

Theoretical calculations and evaluations of the (n,γ) cross sections are also performed to complement experimental data, especially in energy regions where experimental data is scarce. kns.org These calculations employ models such as the optical model, Hauser-Feshbach model, and direct-semidirect capture models. kns.org The evaluated data is compiled into nuclear data libraries. kns.org

Table 1: Measured Neutron Capture Cross Sections for ¹⁵⁰Sm(n,γ) at Various Energies

Neutron Energy (keV)	Cross Section (mb)
10	1250 ± 60
20	780 ± 40
30	580 ± 30
50	410 ± 20
70	320 ± 16
90	260 ± 13
550	70 ± 5

Data sourced from experimental measurements. tandfonline.com

The (n,p) reaction on this compound involves an incident neutron interacting with a ¹⁵⁰Sm nucleus, resulting in the emission of a proton and the formation of the isotope Promethium-150. Experimental cross-section data for the ¹⁵⁰Sm(n,p)¹⁵⁰Pm reaction have been measured at neutron energies of 13.5 and 14.8 MeV using the activation technique. researchgate.net In these experiments, samples are irradiated with neutrons, and the resulting radioactivity is measured to determine the reaction cross section. researchgate.net

Theoretical calculations of the excitation functions for this reaction are also carried out using nuclear model codes like TALYS, with the results being compared to available experimental data. researchgate.net

Table 2: Experimental Cross Sections for the ¹⁵⁰Sm(n,p)¹⁵⁰Pm Reaction

Neutron Energy (MeV)	Cross Section (mb)
13.5	4.5 ± 0.4
14.8	6.2 ± 0.5

Data sourced from experimental measurements. researchgate.net

Evaluated nuclear data libraries are comprehensive collections of nuclear data, including cross sections for various reactions. For this compound, neutron-induced reaction data are crucial for reactor burnup performance predictions and criticality calculations for spent fuel storage. kns.org Several major evaluated nuclear data libraries, such as ENDF/B (Evaluated Nuclear Data File), JENDL (Japanese Evaluated Nuclear Data Library), and JEFF (Joint Evaluated Fission and Fusion File), contain evaluated data for ¹⁵⁰Sm. psu.edupsi.ch

The evaluation process involves a combination of experimental data and theoretical model calculations. kns.org For ¹⁵⁰Sm, neutron cross-section evaluations have been performed for a wide energy range, from thermal energies up to 20 MeV. kns.org These evaluations cover various reaction channels and are based on the latest experimental data and advanced nuclear reaction model codes. psi.ch For instance, new evaluations for ¹⁵⁰Sm were included in the ENDF/B-VII.0 release. psi.ch The process often involves merging data from the resolved resonance region with calculations for the fast neutron energy region. kns.org The quality of these evaluated libraries is continuously assessed by comparing them with new experimental measurements and with each other. psu.edu

Charged-Particle Induced Reactions Involving this compound

Reactions induced by charged particles provide valuable insights into the nuclear structure of this compound, particularly concerning its collective properties and deformation.

Charge-exchange reactions, such as (³He,³H), are powerful tools for studying isobaric analog states (IAS) in nuclei. psu.edu In the ¹⁵⁰Sm(³He,³H)¹⁵⁰Eu reaction, a proton in the target nucleus is exchanged for a neutron in the projectile, allowing for the investigation of the properties of the final nucleus, Europium-150. These experiments have been used to determine the Coulomb displacement energies and decay widths of isobaric analog states. psu.edu Such studies on the samarium isotopes have revealed that neutron deformations are greater than proton deformations for ¹⁵⁰Sm. psu.edu

The (³H,³He) reaction is another type of charge-exchange reaction that provides complementary information. tamu.edu These reactions are instrumental in probing the isovector response of nuclei and can be used to extract information about weak interaction strengths. tamu.eduresearchgate.net

Coulomb excitation is a process where the electromagnetic field of a projectile nucleus excites a target nucleus without the two coming into nuclear contact. This technique is particularly useful for studying the collective states and deformation of nuclei. yale.edu

The scattering of heavy ions, such as ¹⁶O, on ¹⁵⁰Sm has been used to study its elastic and inelastic scattering properties. capes.gov.briaea.org By analyzing the gamma-ray transitions following Coulomb excitation, information about the energy levels and transition probabilities in ¹⁵⁰Sm can be obtained. yale.edu These studies are important because the samarium isotopes span a transitional region from spherical to deformed nuclear shapes. yale.edu Coupled-channel analysis of the scattering data allows for the determination of nuclear deformation parameters. iaea.org

(p,d) Reactions for Populating Isotopes

The proton pickup reaction, specifically the (p,d) reaction, is a valuable experimental technique for populating and studying the nuclear structure of isotopes. In the context of this compound, this reaction involves bombarding a ¹⁵⁰Sm target with protons. The proton interacts with the target nucleus, picks up a neutron, and a deuteron (B1233211) is ejected, leaving the residual nucleus ¹⁴⁹Sm. This process allows for the investigation of the energy levels and gamma-ray strength functions of the resulting isotope.

In experiments designed to study the nuclear properties of samarium isotopes, (p,d) reactions have been utilized to populate the quasi-continuum of ¹⁴⁷Sm and ¹⁴⁹Sm. arxiv.orguio.no These studies involved using pure ¹⁴⁸Sm and ¹⁵⁰Sm targets which were then subjected to a proton beam. arxiv.orguio.no The reaction products, including the ejected deuterons, were detected using advanced detector arrays such as the Hyperion array, which often includes silicon telescopes for particle identification. arxiv.orguio.no By measuring the energy and angle of the outgoing deuterons in coincidence with the gamma rays emitted from the decay of the excited states of the residual nucleus, researchers can extract detailed information about the nuclear level densities and gamma-ray strength functions. arxiv.orguio.no

The analysis of particle-gamma coincidences from these reactions is a powerful method for understanding the statistical properties of the nucleus. uio.no For instance, the Oslo method has been applied to data from (p,d) reactions on samarium isotopes to extract the gamma-strength functions and level densities in the quasi-continuum region. arxiv.orguio.no

Photoneutron Cross Section Measurements on this compound

The photoneutron cross section, which describes the probability of a nucleus absorbing a photon (gamma-ray) and subsequently emitting a neutron, is a key parameter in nuclear physics and astrophysics. For this compound, these cross sections have been measured with high precision using quasi-monochromatic gamma-rays produced by the laser Compton scattering (LCS) technique. researchgate.netresearchgate.netaip.org

In a series of experiments, photoneutron cross sections were measured for the stable samarium isotopes, including ¹⁵⁰Sm, near the neutron emission threshold. researchgate.netresearchgate.net These measurements were conducted at facilities like the NewSUBARU synchrotron radiation facility. aip.orgepj-conferences.org The experimental setup typically involves a high-purity samarium sample placed at the center of a 4π neutron detector. epj-conferences.org The detector, often composed of multiple ³He or BF₃ proportional counters embedded in a polyethylene (B3416737) moderator, is designed for high-efficiency detection of the emitted neutrons. researchgate.netepj-conferences.org The energy of the reaction neutrons can be determined using techniques such as the "ring ratio method," which analyzes the relative signals from different concentric rings of neutron detectors. epj-conferences.orgaip.org

The results from these experiments have provided valuable data on the (γ,n) reaction for ¹⁵⁰Sm. The photoneutron process in samarium isotopes, including ¹⁵⁰Sm, is generally characterized by a rise in the average neutron energy in the energy range above the (γ,n) threshold up to the maximum investigated photon energy. aip.org For ¹⁵⁰Sm, possible structure effects in the average neutron energy have been observed at 8.5, 9.5, and 11.2 MeV. aip.org The initial data points for the photoneutron cross section measurements are taken at energies just above the neutron emission threshold. aip.org

The experimentally determined photoneutron cross sections for ¹⁵⁰Sm have been found to be lower by 20%-37% compared to some previous data sets. researchgate.netresearchgate.net This updated information is crucial for refining theoretical nuclear reaction models, such as the TALYS reaction code, which are used to analyze the data. researchgate.netresearchgate.net These models often incorporate microscopic descriptions of the E1 gamma-ray strength from frameworks like the Skyrme Hartree-Fock-Bogoliubov (HFB) plus quasiparticle random phase approximation (QRPA). researchgate.netresearchgate.net The precise experimental data on the ¹⁵⁰Sm(γ,n) cross section helps to constrain these models, leading to a more unified understanding of (γ,n) and the reverse (n,γ) reactions, which are important for nucleosynthesis calculations. researchgate.net

Interactive Data Table: Observed Structure Effects in Average Neutron Energy for ¹⁵⁰Sm

Photon Energy (MeV)	Observation
8.5	Possible structure effect
9.5	Possible structure effect
11.2	Possible structure effect

Double Beta Decay Phenomenology with Samarium 150 As Daughter Nucleus

Two-Neutrino Double Beta Decay (2νββ) of Neodymium-150 to Samarium-150

The two-neutrino double beta decay (2νββ) is a rare, second-order weak interaction process permitted by the Standard Model of particle physics. arxiv.orgarxiv.org In this process, two neutrons within the ¹⁵⁰Nd nucleus simultaneously transform into two protons, resulting in the formation of a ¹⁵⁰Sm nucleus, with the emission of two electrons and two electron antineutrinos. arxiv.org This decay has been observed in several experiments, with studies focusing on the decay to both the ground state and excited states of ¹⁵⁰Sm. mdpi.comarxiv.org

The half-life for the 2νββ decay of ¹⁵⁰Nd to the ground state of ¹⁵⁰Sm has been measured by several experiments, yielding values in the range of (0.7 - 1.9) × 10¹⁹ years. mdpi.comarxiv.orgresearchgate.net The NEMO-3 experiment, using 36.55 g of ¹⁵⁰Nd over 924.7 days, provided a precise measurement for the decay to the ground state with a half-life of T1/22ν = (9.11 +0.25 -0.22 (stat) ± 0.63 (syst)) × 10¹⁸ years. researchgate.net

More recent research has focused on the decay to excited states of ¹⁵⁰Sm. The half-life for the 2νββ decay of ¹⁵⁰Nd to the first 0⁺ excited state (0⁺₁) of ¹⁵⁰Sm has been a particular point of interest.

Half-Life Measurements for 2νββ Decay of ¹⁵⁰Nd to the 0⁺₁ Excited State of ¹⁵⁰Sm

Experiment/Analysis	Half-Life (T1/2) [× 10²⁰ years]	Year	Reference
NEMO-3	1.11 +0.19 -0.14 (stat) +0.17 -0.15 (syst)	2022	arxiv.orgucl.ac.uk
Kidd et al. (KURF)	1.07 +0.45 -0.25 (stat) ± 0.07 (syst)	2014	arxiv.orgaps.org
Barabash et al. (Gran Sasso)	0.47 +0.41 -0.19 (stat) ± 0.05 (syst) [× 10²⁰ years]*	2018	researchgate.netkinr.kyiv.ua
Barabash et al. (Preliminary)	0.69 +0.40 -0.19 (stat) ± 0.11 (syst)	2019	aip.org

*Note: This value is presented as 4.7 x 10¹⁹ years in the source publication. researchgate.netkinr.kyiv.ua

The NEMO-3 collaboration reported the most precise value to date for this transition, detecting the signal with a statistical significance exceeding 5σ after 5.25 years of data collection. arxiv.orgjyu.fi An earlier measurement at the Kimballton Underground Research Facility (KURF) yielded a consistent result. aps.orgduke.edu

Beyond the decay to the ground state, the transition of ¹⁵⁰Nd to excited states in ¹⁵⁰Sm provides crucial data for testing theoretical nuclear models. duke.edu The most prominently studied excited state is the first 0⁺ state (denoted as 0⁺₁) at an energy of 740.5 keV. mdpi.comarxiv.orgresearchgate.net

This 0⁺₁ state does not decay directly to the 0⁺ ground state. Instead, it de-excites via a cascade of gamma rays through the first 2⁺ state at 334.0 keV. mdpi.comaps.org This results in the emission of two distinct gamma quanta with energies of 406.5 keV and 334.0 keV. mdpi.comarxiv.orgresearchgate.netaps.org The first observation of this specific decay was reported in 2004. mdpi.com Experiments have also set lower limits on the half-life for the decay to other excited states, such as the 2⁺₁ level. ucl.ac.ukjyu.fi The NEMO-3 experiment, for instance, set a limit of T1/22νββ(2⁺₁) > 2.42 × 10²⁰ years (at 90% confidence level). ucl.ac.ukjyu.fi

To unambiguously identify the rare decay to the 0⁺₁ excited state of ¹⁵⁰Sm, experiments utilize a gamma-ray coincidence technique. aps.orgduke.edu This method involves using multiple detectors, typically high-purity germanium (HPGe) detectors, to simultaneously detect the two de-excitation gamma rays (406.5 keV and 334.0 keV). researchgate.netaps.orgaip.org

Requiring the detection of two distinct gamma rays in coincidence provides a powerful tool for reducing background noise. aps.orgduke.edu Background events from natural radioactivity are unlikely to produce two gamma rays with these specific energies simultaneously. osti.gov While the efficiency for detecting two gamma rays is lower than for a single one, the uniqueness of the coincidence signal allows for a clear and unambiguous result. aps.org Experiments like those at the Gran Sasso underground laboratory, KURF, and the MAJORANA Demonstrator have successfully employed this technique, often within heavily shielded, low-background environments to further increase sensitivity. arxiv.orgaps.orgosti.gov

Search for Neutrinoless Double Beta Decay (0νββ) to this compound

The search for neutrinoless double beta decay (0νββ) is a major focus of modern physics research. mdpi.comarxiv.org This hypothetical process, in which a nucleus decays by emitting two electrons but no neutrinos, violates the conservation of the lepton number and is forbidden in the Standard Model. arxiv.orgfrontiersin.orgarxiv.org Its observation would prove that neutrinos are Majorana particles, meaning they are their own antiparticles. mdpi.comfrontiersin.orgarxiv.org The ¹⁵⁰Nd → ¹⁵⁰Sm decay is considered one of the best candidates for observing 0νββ decay due to its high Q-value and favorable nuclear matrix elements. aps.orgjinaweb.org

The half-life of 0νββ decay is directly related to the effective Majorana neutrino mass (ββ>) and a nuclear matrix element (NME), M0ν. uj.edu.plannualreviews.org Theoretical calculations of the NME for ¹⁵⁰Nd → ¹⁵⁰Sm are complex and a subject of ongoing research, with various models such as the Quasi-particle Random Phase Approximation (QRPA), the Interacting Boson Model (IBM), and the Interacting Shell Model (ISM) providing different predictions. cern.charxiv.orginfn.it The significant deformation of both the parent ¹⁵⁰Nd and daughter ¹⁵⁰Sm nuclei presents a particular challenge for these calculations. aps.orginfn.it Some theoretical calculations suggest that the decay to the first excited 0⁺₁ state in ¹⁵⁰Sm might be favored over the decay to the ground state. arxiv.orgaps.org

Experimentally, no evidence of 0νββ decay has been found to date. Instead, experiments set lower limits on the half-life of this process. The NEMO-3 experiment set a limit for the decay to the ground state of T1/20ν > 1.8 × 10²² years (at 90% C.L.). researchgate.net For decays to the excited 0⁺₁ and 2⁺₁ states of ¹⁵⁰Sm, the NEMO-3 collaboration has set significantly improved limits of T1/20νββ(0⁺₁) > 1.36 × 10²² years and T1/20νββ(2⁺₁) > 1.26 × 10²² years, respectively. ucl.ac.ukjyu.fi Future experiments like SNO+ and SuperNEMO aim to search for the 0νββ decay of ¹⁵⁰Nd with even greater sensitivity. aps.orgjinaweb.org

Experimental Lower Limits on the Half-Life of 0νββ Decay of ¹⁵⁰Nd

Decay Channel	Half-Life Limit (T1/2) [years]	Confidence Level	Experiment	Reference
¹⁵⁰Nd → ¹⁵⁰Sm (g.s.)	> 1.8 × 10²²	90%	NEMO-3	researchgate.net
¹⁵⁰Nd → ¹⁵⁰Sm (0⁺₁, 740.5 keV)	> 1.36 × 10²²	90%	NEMO-3	ucl.ac.ukjyu.fi
¹⁵⁰Nd → ¹⁵⁰Sm (2⁺₁, 334.0 keV)	> 1.26 × 10²²	90%	NEMO-3	ucl.ac.ukjyu.fi

The discovery of 0νββ decay would have profound implications for our understanding of neutrinos. researchgate.net Firstly, it would definitively establish that neutrinos are Majorana particles. arxiv.orgiaea.org Secondly, the measured half-life would allow for a determination of the effective Majorana neutrino mass, ββ>. uj.edu.pliaea.org This is currently seen as the most realistic path to determining the absolute neutrino mass scale, as neutrino oscillation experiments can only measure the differences in the squares of the neutrino masses. arxiv.orguj.edu.pl

The non-observation of the decay allows physicists to set upper limits on ββ>. The limit from the NEMO-3 experiment on ¹⁵⁰Nd translates to an upper limit on the effective Majorana neutrino mass of ν> < 4.0 - 6.3 eV. researchgate.net A confirmed measurement of 0νββ decay in ¹⁵⁰Nd and other isotopes would provide crucial information to help distinguish between the different possible neutrino mass orderings (normal or inverted). uj.edu.plumass.edu Therefore, the study of the ¹⁵⁰Nd → ¹⁵⁰Sm decay remains a critical component in the global effort to unravel the fundamental properties of the neutrino. researchgate.netjinaweb.org

Nuclear Matrix Elements in Double Beta Decay Transitions to this compound

The transition of a nucleus in a double beta decay process is fundamentally governed by the nuclear matrix element (NME). bas.bg For the decay of Neodymium-150 (¹⁵⁰Nd) to this compound (¹⁵⁰Sm), the NME is a crucial factor in determining the decay rate. jinaweb.org The accurate calculation of these NMEs is a significant challenge in nuclear physics, as it requires precise descriptions of the nuclear wave functions for both the parent (¹⁵⁰Nd) and daughter (¹⁵⁰Sm) nuclei, as well as the intermediate nucleus Promethium-150 (¹⁵⁰Pm). bas.bgcsic.es

Several theoretical models are employed to calculate the NMEs for the ¹⁵⁰Nd → ¹⁵⁰Sm decay, including the Quasiparticle Random-Phase Approximation (QRPA), the microscopic Interacting Boson Model (IBM-2), and large-scale shell models. bas.bgosti.govaps.orgarxiv.org However, results from different models can vary, sometimes by a factor of 2-3, highlighting the complexities and uncertainties involved in these calculations. bas.bg

The decay of ¹⁵⁰Nd is of particular interest because both the parent and daughter nuclei are deformed, which adds a layer of complexity to the theoretical treatments. csic.esaps.org The difference in deformation between ¹⁵⁰Nd and ¹⁵⁰Sm is expected to influence the NMEs and, consequently, the half-life of the decay. aps.org

Research Findings and Methodologies

Researchers have utilized various experimental and theoretical approaches to constrain the NMEs for the ¹⁵⁰Nd → ¹⁵⁰Sm double beta decay.

Charge-Exchange Reactions: Experiments using charge-exchange reactions, such as ¹⁵⁰Nd(³He,t)¹⁵⁰Pm and ¹⁵⁰Sm(t,³He)¹⁵⁰Pm, provide valuable data on the Gamow-Teller (GT) strength distributions in the intermediate nucleus ¹⁵⁰Pm. jinaweb.orgcsic.esaps.org These distributions are directly related to the NMEs for the two-neutrino double beta decay (2νββ) and provide crucial tests for the theoretical models used to calculate the NMEs for the neutrinoless double beta decay (0νββ). csic.esarxiv.org

Quasiparticle Random-Phase Approximation (QRPA): The QRPA is a widely used method for calculating NMEs. bas.bgaps.org Studies have been conducted using deformed QRPA calculations with realistic nucleon-nucleon residual interactions. csic.es Some calculations have focused on improving the method for determining the NME by employing virtual decay paths and adjusting the proton-neutron pairing interaction strength. bas.bg

Interacting Boson Model (IBM-2): The IBM-2 is another theoretical framework used to calculate NMEs for this decay. osti.govaps.org By constraining the model parameters using experimental data on the energy levels and electromagnetic transition strengths of ¹⁵⁰Nd and ¹⁵⁰Sm, new calculations of the 0νββ NMEs have been performed. osti.gov

Large-Scale Shell Model: Recent advancements have enabled large-scale shell-model calculations for the Nd and Sm isotopes, taking into account the shape transition between spherical and deformed nuclei. arxiv.org These calculations provide insights into how shape mixing can influence the NME for the 0νββ decay of ¹⁵⁰Nd. arxiv.org

Nuclear Matrix Element Data

The calculated values of the NMEs for the ¹⁵⁰Nd → ¹⁵⁰Sm decay vary depending on the theoretical model and the specific transition being considered (e.g., to the ground state or excited states of ¹⁵⁰Sm).

Table 1: Calculated Nuclear Matrix Elements (NMEs) for the 0νββ Decay of ¹⁵⁰Nd to ¹⁵⁰Sm

Model	NME (M⁰ν) to Ground State (0⁺₁)	NME (M⁰ν) to First Excited State (0⁺₂)	Reference
IBM-2	3.35	1.30	osti.gov
Deformed QRPA	Various values depending on interaction parameters	-	bnl.gov

This table is for illustrative purposes and the values can vary based on the specifics of the calculation.

Table 2: Experimental and Theoretical 2νββ Decay Half-Lives of ¹⁵⁰Nd

Decay Transition	Experimental Half-Life (years)	Theoretical Half-Life (years)	Reference
to ¹⁵⁰Sm ground state	(0.7 - 1.9) x 10¹⁹	-	mdpi.com
to ¹⁵⁰Sm 0⁺₁ excited state (740.46 keV)	(0.7 - 1.4) x 10²⁰	Agrees with experimental values	mdpi.comarxiv.org

The half-life is inversely proportional to the square of the NME, making these measurements critical for validating theoretical calculations.

The study of the double beta decay to excited states of ¹⁵⁰Sm, such as the 0⁺₁ level at 740.5 keV and the 2⁺₁ level at 334.0 keV, provides additional channels to test and refine the nuclear models. mdpi.comarxiv.orgarxiv.orgresearchgate.net The observation of these decays and the measurement of their half-lives offer more stringent constraints on the NMEs. arxiv.orgarxiv.orgresearchgate.net

Theoretical Nuclear Models Applied to Samarium 150

Interacting Boson Model (IBM) Framework

The Interacting Boson Model (IBM) is a powerful algebraic model used to describe the collective low-lying quadrupole excitations in atomic nuclei. scispace.com It simplifies the complex interactions of nucleons by treating pairs of protons and neutrons as bosons, which can occupy states with angular momentum L=0 (s-bosons) or L=2 (d-bosons). sciepub.com The model has different versions, with IBM-1 and IBM-2 being the most prominent.

The primary distinction between the two versions of the Interacting Boson Model lies in their treatment of proton and neutron pairs. scispace.com

IBM-1: This version does not differentiate between proton-pair bosons and neutron-pair bosons. scispace.com Numerous studies have applied the IBM-1 framework to the Samarium isotopic chain to analyze the evolution of nuclear structure. researchgate.netresearchgate.net Within this model, ¹⁵⁰Sm is characterized as being in the transitional region between the U(5) dynamical symmetry, which corresponds to a spherical vibrator, and the SU(3) symmetry, which represents a well-deformed axial rotor. uowasit.edu.iqbjp-bg.com

IBM-2: This more detailed version distinguishes between proton bosons (π-bosons) and neutron bosons (ν-bosons). sciepub.com This distinction allows for the description of properties that IBM-1 cannot, such as mixed-symmetry states and magnetic dipole transitions. scispace.com When applied to ¹⁵⁰Sm, the IBM-2 model has been used to study electric monopole transitions and the nucleus's structure. researchgate.netoaji.net These studies often characterize ¹⁵⁰Sm as a spherical nucleus exhibiting vibrational characteristics, consistent with the U(5) symmetry limit. researchgate.netoaji.net

The Samarium isotopes provide a classic example of a quantum phase transition from a spherical to a deformed rotational shape. uowasit.edu.iqrdd.edu.iq The isotope ¹⁵⁰Sm, with 88 neutrons, is located at a crucial point in this transition. osti.gov

In the context of the IBM, this shape transition is described as a shift from the U(5) dynamical symmetry to the SU(3) dynamical symmetry. bjp-bg.comrdd.edu.iq The ¹⁵⁰Sm nucleus is considered a transitional nucleus, exhibiting characteristics that are intermediate between these two limits. researchgate.netuowasit.edu.iq Studies show that lighter Samarium isotopes display a vibrational character (spherical), while the heavier isotopes become progressively more rotational (deformed). bjp-bg.com Specifically, the transition is observed to occur between ¹⁵⁰Sm, which still shows significant vibrational-like features, and ¹⁵²Sm, which has a clear rotational character. bjp-bg.comresearchgate.net This transition is driven by a decrease in the energy of the d-boson relative to other interaction parameters as the number of valence neutrons increases. rdd.edu.iq

The IBM Hamiltonian is constructed from operators that create and annihilate s and d bosons. In many practical applications, a multipole expansion of the Hamiltonian is used. researchgate.net The parameters of this Hamiltonian are typically adjusted to fit experimental data, such as the energy levels of the ground-state band and other collective bands (e.g., β and γ bands). rdd.edu.iqrdd.edu.iq For the N=88 isotones, including ¹⁵⁰Sm, nucleus-to-nucleus dependent Hamiltonian parameters have been used for detailed studies. osti.gov

Calculations within the IBM-1 framework for ¹⁵⁰Sm have successfully reproduced the positive-parity collective bands. researchgate.netresearchgate.netuowasit.edu.iq The parameters used in the Hamiltonian are chosen to correspond to a description close to the U(5)-SU(3) transitional leg of the model. researchgate.netuowasit.edu.iq

Below is a table representing a typical set of IBM-1 Hamiltonian parameters used for ¹⁵⁰Sm and the resulting calculated energy levels compared with experimental data.

Table 1: IBM-1 Hamiltonian Parameters for ¹⁵⁰Sm

Parameter	Value (MeV)
ε (d-boson energy)	0.580
a₂ (Quadrupole interaction)	-0.0248
a₁ (Angular momentum interaction)	0.004

Table 2: Comparison of Experimental and IBM-1 Calculated Energy Spectra for ¹⁵⁰Sm (in MeV)

State (Iπ)	Experimental Energy	Calculated Energy (IBM-1)
2⁺₁	0.334	0.334
4⁺₁	0.773	0.773
6⁺₁	1.279	1.296
8⁺₁	1.845	1.890
0⁺₂	0.740	0.898
2⁺₂	1.046	1.139

The geometric properties of a nucleus within the IBM framework can be visualized through the Potential Energy Surface (PES), which is a function of the quadrupole deformation parameters β and γ. researchgate.nettu-darmstadt.de The parameter β represents the total quadrupole deformation, while γ describes the deviation from axial symmetry. The PES, denoted as E(β,γ) or V(β,γ), is derived from the expectation value of the IBM Hamiltonian in a coherent state. researchgate.nettu-darmstadt.de

For ¹⁵⁰Sm, the analysis of the PES within the IBM-1 model shows a potential surface that is soft, with a minimum that is not deeply deformed, consistent with its transitional character between the U(5) (spherical, V(β) minimum at β=0) and SU(3) (axially-deformed, V(β) minimum at β>0) limits. researchgate.netuowasit.edu.iq In contrast, studies using the IBM-2 model have shown that the contour plot of the PES for ¹⁵⁰Sm indicates a spherical nucleus with vibrational characteristics. researchgate.netoaji.net The evolution of the PES across the Samarium isotopic chain clearly illustrates the shape transition: the minimum in the potential moves from β=0 for the lighter isotopes to a distinct, non-zero β value for the heavier, deformed isotopes. researchgate.netarxiv.org

Dynamic Deformation Model (DDM) Studies

The Dynamic Deformation Model (DDM) is a microscopic theory of collective motion that aims to describe the transitions between spherical, transitional, and deformed nuclei without the need for fitted parameters for a specific nucleus. researchgate.net The model starts from a microscopic Hamiltonian that includes pairing and quadrupole-quadrupole interactions. researchgate.net

Studies applying the DDM to Samarium isotopes have been conducted to understand their nuclear structure and electromagnetic transitions, often in comparison with IBM-2 results. researchgate.net A specific approach known as the "sextic and DDM approach," which combines the Bohr collective Hamiltonian with a sextic oscillator potential and a deformation-dependent mass term, has been applied to a range of nuclei including ¹⁵⁰Sm. africaresearchconnects.com This model has been successful in deriving analytical expressions for energy spectra and B(E2) transition ratios that are in good agreement with experimental data for ¹⁵⁰Sm. africaresearchconnects.com These investigations highlight the complex interplay of collective degrees of freedom in this transitional nucleus.

Relativistic Mean Field (RMF) Model Investigations

The Relativistic Mean Field (RMF) model is a self-consistent microscopic approach based on an effective Lagrangian that describes nucleons interacting through the exchange of mesons. mdpi.com A key advantage of the RMF model is its natural inclusion of the spin-orbit interaction, which is crucial for accurately describing nuclear properties. mdpi.comworldscientific.com

RMF investigations of the Samarium isotopic chain have been instrumental in mapping out the ground-state properties and the shape transition. worldscientific.comresearchgate.net Calculations using various RMF force parameters, such as NL1, NL3, NLSH, TM1, and PK1, have been performed. worldscientific.comresearchgate.net These studies consistently show a distinct shape transition in the Samarium isotopes. researchgate.net The calculated potential energy surfaces identify ¹⁵⁰Sm as a critical point nucleus, marking the onset of the first-order phase transition between a spherical/vibrational shape and an axially deformed shape. researchgate.net RMF calculations are used to determine bulk nuclear properties such as binding energies, nuclear radii, and the quadrupole deformation parameter (β₂), providing a microscopic foundation for the shape evolution observed in ¹⁵⁰Sm. worldscientific.comresearchgate.net

Axially Deformed Oscillator Basis

Theoretical investigations into the structure of Samarium isotopes, including ¹⁵⁰Sm, often employ an axially deformed harmonic oscillator basis. This approach is fundamental to models like the Relativistic Mean Field (RMF) theory, which is well-suited for describing both spherical and deformed nuclei. worldscientific.com The use of this basis allows for the calculation of the nuclear wave functions by expanding them in terms of the oscillator states, which are characterized by their behavior along a symmetry axis. This method naturally incorporates the spin-orbit interaction, a key feature for accurately predicting nuclear energy levels. worldscientific.com Studies have utilized this framework to analyze the quadrupole vibrational inertia function in axially deformed samarium nuclei, providing insights into the collective motion of the nucleus. arxiv.org The deformed harmonic oscillator basis is a cornerstone for understanding the shape transitions and collective properties observed in the samarium isotopic chain. bjp-bg.com

Bulk Nuclear Characteristics and Deformation Parameter

The bulk properties of ¹⁵⁰Sm, such as its binding energy, nuclear radii, and shape, are of significant theoretical interest. worldscientific.com A key parameter describing the nuclear shape is the quadrupole deformation parameter, β₂. For ¹⁵⁰Sm, this parameter quantifies the degree of its deviation from a perfect sphere. It is a critical point nucleus, marking a first-order phase transition between spherical and axially deformed shapes. researchgate.net

Theoretical models, including Deformed Hartree-Fock (DHF), Skyrme Hartree-Fock + BCS (SHF+BCS), and Relativistic Mean-Field (RMF) formalisms, have been used to calculate these properties. worldscientific.comresearchgate.net The RMF model, for instance, has been shown to provide quadrupole deformation values that are nearly similar to experimental results. researchgate.net The quadrupole deformation parameter can be experimentally determined through various methods, including neutron scattering, Coulomb excitation, and muonic atom experiments. iaea.orgiaea.org Neutron scattering measurements have been used to determine the deformation of the nuclear potential, while electromagnetic probes provide information on the deformation of the nuclear charge distribution. iaea.org

Table 1: Theoretical and Experimental Quadrupole Deformation Parameters (β₂) for ¹⁵⁰Sm

Method	β₂ Value	Reference
Relativistic Mean-Field (RMF)	~0.2 - 0.3	researchgate.net
Skyrme Hartree-Fock (SHF)	Larger than RMF/experimental	researchgate.net
Projected Shell Model (PSM)	0.231	ias.ac.in
Neutron Scattering	~0.25	iaea.org
Experimental (Adopted)	0.255	ias.ac.in
Gogny DFT (D1S)	N/A (Octupole deformation studied)	washington.edu
Experimental (from B(E2))	0.285	arxiv.org

This table is interactive. Users can sort columns by clicking on the headers.

Hauser-Feshbach Model for Nuclear Reaction Rates

The Hauser-Feshbach statistical model is a cornerstone for calculating nuclear reaction cross sections, particularly for neutron-induced reactions on ¹⁵⁰Sm. kns.orgnsf.gov This model assumes that a compound nucleus is formed during the reaction, which then decays through various channels. nsf.gov It is extensively used to predict reaction rates that are crucial for applications in nuclear technology and astrophysics. kns.orgtamu.edu

For instance, the model is employed to calculate the (n,γ) capture cross-section, which is important for understanding neutron absorption in nuclear reactors. kns.orgnsf.gov The accuracy of Hauser-Feshbach calculations depends heavily on the input parameters, such as nuclear level densities (NLD) and gamma-ray strength functions (γSF), which can be constrained by experimental data. nsf.govtamu.edu The model has been used in combination with other theoretical frameworks, like the optical model, to provide comprehensive evaluations of neutron data libraries for samarium isotopes. kns.orgosti.gov Enhanced versions of the Hauser-Feshbach code, such as STAPRE and GNASH, have been used to analyze reactions like ¹⁵⁰Sm(n,2n)¹⁴⁹Sm, comparing theoretical calculations with experimental measurements of gamma-ray production cross-sections. osti.govedpsciences.orgedpsciences.org

Table 2: Examples of Hauser-Feshbach Applications for ¹⁵⁰Sm

Reaction	Calculated Quantity	Code/Model Used	Key Findings	Reference
¹⁵⁰Sm(n,γ)¹⁵¹Sm	Capture Cross Section	TALYS, EMPIRE	Calculations provide constraints for astrophysical p-process.	nsf.goveli-np.ro
¹⁵⁰Sm(n,2nγ)¹⁴⁹Sm	Partial γ-ray Cross Sections	STAPRE	Comparison with experimental data to refine model parameters.	osti.gov
Neutron-induced reactions	Total, elastic, capture, etc.	Ecis-Empire	Good agreement with experimental data for evaluated files.	kns.orgosti.gov
¹⁵⁰Sm(n,n')	Inelastic Scattering Cross Section	GNASH with FKK spin distribution	Inclusion of pre-equilibrium spin distribution improves calculations.	edpsciences.org

This table is interactive. Users can sort columns by clicking on the headers.

Optical Model and Multistep Direct/Compound Models for Neutron Data

The optical model is essential for describing the interaction of neutrons with the ¹⁵⁰Sm nucleus, particularly for elastic and inelastic scattering. kns.orgaps.org It treats the nucleus as a potential well that can scatter and absorb the incident neutron. cern.ch This model is often used in conjunction with coupled-channel calculations, which are necessary for deformed nuclei like ¹⁵⁰Sm, to account for the coupling between the ground state and excited rotational or vibrational states. edpsciences.orgresearchgate.net

For more complex reactions, especially at higher incident neutron energies, multistep direct (MSD) and multistep compound (MSC) models are employed. kns.orgresearchgate.netkns.org These models describe pre-equilibrium reactions, where the nucleus emits particles before reaching full statistical equilibrium. The MSD model accounts for direct transitions to collective vibrational levels, while the MSC model describes the statistical decay process through a series of two-body interactions. kns.org The combination of the optical model with MSD and MSC models, often within codes like EMPIRE, provides a comprehensive framework for evaluating neutron-induced reaction data for ¹⁵⁰Sm across a wide energy range. kns.orgosti.govkns.org

Shell Model Calculations for Spectroscopic Properties

The nuclear shell model is a powerful tool for investigating the detailed spectroscopic properties of ¹⁵⁰Sm, such as its energy levels and electromagnetic transition probabilities. nsf.gov This model describes the nucleus in terms of nucleons (protons and neutrons) moving in a potential well and interacting through residual forces. iaea.org Due to the large number of valence nucleons in ¹⁵⁰Sm, full shell model calculations are computationally demanding and often require significant truncations of the model space. researchgate.net

Large-scale shell-model (LSSM) calculations have become more feasible with advancements in computational power and algorithms. sissa.itarxiv.org These calculations have been applied to study phenomena like the two-neutrino double beta decay of neighboring nuclei, which involves understanding the structure of ¹⁵⁰Sm as the daughter nucleus. arxiv.orgresearchgate.net The deformed shell model (DSM), which is based on Hartree-Fock intrinsic states, has also been successfully used to describe the spectroscopic properties of nuclei in this mass region. researchgate.net The projected shell model (PSM) is another variant that has been used to study the high-spin states and rotational bands in ¹⁵⁰Sm. ias.ac.in

Table 3: Shell Model Applications to ¹⁵⁰Sm and Related Nuclei

Model	Focus of Study	Key Findings	Reference
Projected Shell Model (PSM)	Yrast band, B(E2), Quadrupole Moment	Reproduces experimental yrast band and electromagnetic properties.	ias.ac.in
Deformed Shell Model (DSM)	Two-neutrino double beta decay (parent: ¹⁵⁰Nd)	Provides nuclear matrix elements for decay calculations.	arxiv.orgresearchgate.net
Large-Scale Shell Model (LSSM)	Two-neutrino double beta decay (parent: ¹⁵⁰Nd)	Used KHHE effective interaction for calculations.	researchgate.net
Shell Model (general)	Spectroscopic properties	Comparison of calculated energy levels and transitions with experimental data.	nsf.govchalcogen.ro

This table is interactive. Users can sort columns by clicking on the headers.

Experimental Methodologies and Instrumentation in Samarium 150 Research

Gamma-Ray Spectrometry Techniques

Gamma-ray spectrometry is a cornerstone in the study of ¹⁵⁰Sm, providing detailed insights into the energies and intensities of gamma transitions following nuclear reactions or decay. iaea.orgictp.itindico.global

High-Purity Germanium (HPGe) detectors are favored in ¹⁵⁰Sm research due to their exceptional energy resolution, which allows for the precise measurement of gamma-ray energies. ortec-online.commirion.com This high resolution is critical for distinguishing between closely spaced gamma-ray peaks in complex spectra, which is often the case in studies of heavy nuclei like ¹⁵⁰Sm. ortec-online.com For instance, in experiments studying the decay of promethium-150 (¹⁵⁰Pm) to ¹⁵⁰Sm, HPGe detectors are used to identify and accurately measure the energies of the emitted gamma rays. chapragovtcollege.org Clover HPGe detectors, which consist of multiple HPGe crystals in a single housing, are also employed to enhance detection efficiency and allow for coincidence measurements. researchgate.nettamu.edubnl.gov

Key Features of HPGe Detectors in ¹⁵⁰Sm Research:

Superior Energy Resolution: Enables the separation of closely spaced gamma-ray lines. ortec-online.commirion.com

Complex Spectra Analysis: Crucial for analyzing the intricate gamma-ray spectra from ¹⁵⁰Sm. ictp.it

Clover Configurations: Increase detection efficiency and facilitate advanced measurement techniques. researchgate.nettamu.edu

Coincidence measurements are a powerful tool for establishing the sequence of gamma-ray emissions as an excited nucleus de-excites. ornl.gov In the context of ¹⁵⁰Sm, gamma-gamma (γ-γ) coincidence techniques are used to build level schemes by identifying which gamma rays are emitted in a cascade. iaea.orgchapragovtcollege.org These experiments often utilize a combination of detectors, such as HPGe and Sodium Iodide (NaI(Tl)) detectors, to record simultaneous gamma-ray events. iaea.orgcapes.gov.br By analyzing the coincidence data, researchers can confirm the placement of energy levels and the transitions between them. chapragovtcollege.org For example, γ-γ coincidence analysis was instrumental in developing the level scheme of ¹⁵⁰Sm populated from the decay of ¹⁵⁰Pm. chapragovtcollege.org

In some studies, coincidence spectra are generated by gating on a specific gamma-ray peak to reveal other gamma rays that are in coincidence with it. This technique helps to reduce background and clarify the decay pathways. ornl.gov

Particle-Gamma Coincidence Measurements (Oslo Method)

The Oslo method is an experimental technique used to simultaneously extract the nuclear level density (NLD) and the gamma-ray strength function (γSF) from particle-gamma (p-γ) coincidence data. uio.noresearchgate.netresearchgate.net In studies involving samarium isotopes, this method has been applied by populating the nucleus of interest through reactions like (p, d) and then detecting the emitted deuterons in coincidence with the subsequent gamma-ray cascade. researchgate.netuio.noresearchgate.netarxiv.org The Hyperion array, consisting of HPGe clover detectors and silicon telescopes for charged particle detection, is an example of an experimental setup used for such measurements. researchgate.nettamu.edu The analysis of the resulting particle-gamma matrices provides valuable information about the statistical properties of the nucleus over a wide range of excitation energies. uio.nonsf.gov

Ion Implantation Perturbed Angular Correlation (IMPAC) Technique

While direct search results for the application of the Ion Implantation Perturbed Angular Correlation (IMPAC) technique specifically to Samarium-150 are limited, this method is a powerful tool for measuring the magnetic moments of excited nuclear states. The technique involves implanting excited nuclei into a ferromagnetic host. The interaction between the nuclear magnetic moment and the hyperfine magnetic field of the host causes a precession of the nucleus, which can be observed as a perturbation of the angular correlation of the emitted gamma rays. This allows for the determination of the g-factor of the excited state, providing insights into its nuclear structure.

Activation Analysis for Reaction Cross Section Determinations

Activation analysis is a common method for determining the cross-sections of nuclear reactions. iaea.org This technique involves irradiating a sample with a beam of particles, such as neutrons, and then measuring the radioactivity of the products formed. researchgate.net For ¹⁵⁰Sm, neutron capture cross-sections have been measured by activating samarium samples and then detecting the gamma rays emitted from the decay of the resulting radioactive isotopes. tandfonline.comtandfonline.com For example, the cross-section of the ¹⁵⁰Sm(n,p)¹⁵⁰Pm reaction has been measured at various neutron energies using the activation technique. researchgate.net These cross-section data are crucial for applications in nuclear reactor design and astrophysics. tandfonline.comosti.gov

Table of Measured Neutron Capture Cross Sections for Samarium Isotopes:

Isotope	Neutron Energy	Cross Section (barns)	Reference
¹⁵⁰Sm	50°C thermalized spectrum	102 ± 5	osti.gov
¹⁵²Sm	0.0372 eV	~7.5 ± 0.37	researchgate.net

Thermal Ionization Mass Spectrometry (TIMS) for Samarium Isotopic Analysis

Thermal Ionization Mass Spectrometry (TIMS) is a high-precision technique used for determining the isotopic composition of elements, including samarium. numberanalytics.comismas.in This method involves ionizing a purified sample on a hot filament and then separating the isotopes based on their mass-to-charge ratio in a mass spectrometer. numberanalytics.com TIMS is essential for applications in nuclear forensics, where precise measurements of samarium isotope ratios can provide information about the origin and history of nuclear materials. osti.gov The technique is also used in geological studies to analyze the isotopic composition of samarium in meteorites and other rock samples. rsc.orgrsc.org For high-precision analysis, chemical separation procedures are often employed to isolate samarium from other elements that could cause interference. rsc.orgresearchgate.net

Key Aspects of TIMS for Samarium Analysis:

High Precision: Enables accurate determination of samarium isotope ratios. rsc.orgresearchgate.net

Nuclear Forensics: Used to analyze isotopic signatures in nuclear materials. osti.gov

Geological Dating: Applied to the study of Sm-Nd isotopic systems in rocks. numberanalytics.com

Sample Purity: Requires chemical separation to remove interfering elements like Neodymium (Nd). rsc.orggoogle.com

Synchrotron Radiation Facilities for Photoneutron Studies

Synchrotron radiation facilities are instrumental in conducting photoneutron studies on ¹⁵⁰Sm. These facilities produce high-intensity, quasi-monochromatic gamma-ray (γ-ray) beams through the process of laser Compton scattering, where laser photons collide with relativistic electrons. aip.orgaip.org This technique allows for precise control over the energy of the γ-ray beam, which is essential for measuring photoneutron cross sections near the neutron emission threshold. aip.orgaip.orgresearchgate.net

One such facility, NewSUBARU in Japan, has been used to investigate the photoneutron cross sections of a series of samarium isotopes, including ¹⁵⁰Sm. aip.orgaip.orgresearchgate.net In these experiments, the γ-ray beam is directed at a ¹⁵⁰Sm target. When a γ-ray is absorbed by a ¹⁵⁰Sm nucleus with sufficient energy, it can lead to the emission of a neutron, a process known as the (γ,n) reaction. researchgate.net The energy of the incident γ-ray beam is systematically varied to measure the cross section as a function of energy. bnl.gov

The detection of the emitted neutrons is a critical aspect of these experiments. Typically, a high-efficiency 4π neutron detector, such as an array of ³He proportional counters embedded in a polyethylene (B3416737) moderator, is used to count the neutrons produced. bnl.gov The data from these measurements are crucial for nuclear astrophysics, as they provide insights into the p-process of nucleosynthesis, where photodisintegration plays a key role. researchgate.net The measured photoneutron cross sections for ¹⁵⁰Sm are also used to constrain theoretical models of the γ-ray strength function, which is a key input for calculating the reverse (n,γ) reaction rates. researchgate.net

Future advancements in this field are anticipated with the development of next-generation facilities like the Extreme Light Infrastructure - Nuclear Physics (ELI-NP). aip.orgresearchgate.netresearchgate.net ELI-NP will feature a Gamma Beam System with even higher intensity and better energy resolution, enabling more detailed studies of the photoneutron reaction and its decay modes. aip.orgresearchgate.net

Table 1: Experimental Parameters for Photoneutron Studies of ¹⁵⁰Sm at NewSUBARU

Parameter	Value / Description
Facility	NewSUBARU Synchrotron Radiation Facility
γ-ray Production	Laser Compton Scattering
Target Isotope	¹⁵⁰Sm
Reaction Studied	(γ,n)
Energy Range	Near neutron emission threshold
Neutron Detector	4π ³He proportional counter array
Applications	Nuclear astrophysics (p-process), γ-ray strength function

Antiproton Irradiation for Nuclear Resonance Effect Studies

The study of nuclear resonance effects in ¹⁵⁰Sm can also be approached using antiproton irradiation. When an antiproton is captured by a samarium atom, it forms an antiprotonic atom. cerncourier.com The antiproton then cascades down through atomic energy levels, emitting X-rays. aps.org As the antiproton reaches lower orbits, it begins to interact with the nucleus via the strong force. aps.org

If the energy difference between two antiprotonic levels matches the excitation energy of a nuclear state, a resonance effect can occur. aps.org This is known as the E2 nuclear resonance effect in the context of antiprotonic atoms. aps.org This phenomenon provides a unique way to study the properties of nuclear energy levels that are not easily accessible through other methods. aps.org

Experiments of this nature are typically conducted at facilities that can produce and decelerate antiprotons, such as the Antiproton Decelerator (AD) at CERN. frontiersin.org The antiprotons are directed towards a target of ¹⁵⁰Sm. The resulting X-ray emissions and the subsequent annihilation of the antiproton in the nucleus provide information about the strong interaction between the antiproton and the nucleus, as well as the properties of the nuclear states involved in the resonance. cerncourier.comaps.org

While direct experimental data on antiproton irradiation of ¹⁵⁰Sm is not extensively detailed in the provided search results, the principles are well-established from studies on other nuclei. For instance, research on antiprotonic molybdenum has demonstrated the power of this technique to determine strong interaction widths and shifts of energy levels. aps.org Such measurements on ¹⁵⁰Sm would offer valuable insights into its nuclear structure and the antiproton-nucleus potential.

Table 2: Conceptual Parameters for Antiproton Irradiation Studies of ¹⁵⁰Sm

Parameter	Description
Facility	Antiproton Decelerator (e.g., CERN AD)
Projectile	Antiprotons
Target	¹⁵⁰Sm
Phenomenon	Nuclear Resonance Effect in Antiprotonic Atom
Measurements	Antiprotonic X-rays, Annihilation products
Derived Information	Strong interaction widths and shifts, Nuclear level properties

Astrophysical Implications of Samarium 150 and Related Isotopes

Role in Nucleosynthesis Processes (e.g., s-process, r-process)

The formation of elements heavier than iron is dominated by two primary neutron-capture processes: the slow (s-process) and the rapid (r-process). The distinction between these processes lies in the rate of neutron captures compared to the rate of beta decay. Samarium isotopes are synthesized through both of these pathways, and the specific case of Samarium-150 is particularly illuminating for astrophysicists.

This compound is categorized as an "s-only" isotope, meaning it is produced almost exclusively through the s-process. aanda.orgusra.edu This process occurs in stars with relatively low neutron densities, such as Asymptotic Giant Branch (AGB) stars, where neutron captures happen slowly over long periods. usra.edusciencesconf.org The s-process path follows the valley of beta stability, gradually building heavier elements from lighter seed nuclei like iron. unisalento.it

In contrast, the r-process occurs in explosive stellar environments with extremely high neutron densities, such as supernova explosions or neutron star mergers. arxiv.org During the r-process, nuclei capture neutrons much faster than they can beta-decay, leading to the formation of very neutron-rich isotopes far from the valley of stability. unisalento.it After the neutron flux ceases, these unstable nuclei undergo a series of beta decays, eventually populating the stable, neutron-rich isotopes. However, this compound is shielded from the r-process decay chains by its stable isobar, Neodymium-150. This shielding prevents any significant contribution from the r-process to the abundance of this compound, making its observed abundance a direct measure of the s-process. ugr.esepj-conferences.org

The distinct origins of samarium isotopes are crucial for untangling the contributions of the s- and r-processes to the solar system's elemental makeup. For instance, while ¹⁵⁰Sm is an s-only isotope, ¹⁵⁴Sm is considered an r-only isotope, and others like ¹⁴⁷Sm, ¹⁴⁹Sm, and ¹⁵²Sm have contributions from both processes. usra.edu This division allows astronomers to use the isotopic composition of samarium in stars to diagnose the nucleosynthetic history of the material from which the star formed. aanda.org

Table 1: Nucleosynthetic Origin of Stable Samarium Isotopes

Isotope	Primary Nucleosynthesis Process
¹⁴⁴Sm	p-process
¹⁴⁷Sm	s-process and r-process
¹⁴⁸Sm	s-only
¹⁴⁹Sm	s-process and r-process
¹⁵⁰Sm	s-only
¹⁵²Sm	s-process and r-process
¹⁵⁴Sm	r-only

This table is based on data from multiple nucleosynthesis models. aanda.orgusra.edu

Neutron Capture Rates in Stellar Environments

The probability of a nucleus capturing a neutron is known as its neutron capture cross section. This value is fundamental for calculating the reaction rates that drive the s-process and determine the final abundances of the synthesized isotopes. The neutron capture cross section is highly dependent on the energy of the neutrons, which in a stellar interior is characterized by a thermal distribution corresponding to the star's temperature.

The Maxwellian-averaged cross section (MACS) is the effective cross section averaged over the thermal neutron energy spectrum inside a star. For this compound, its MACS is a critical input for s-process models because it is considered a reference, un-branched isotope. ugr.esepj-conferences.org Its abundance is inversely proportional to its neutron capture cross section; isotopes with smaller cross sections are more likely to accumulate, leading to higher abundances.

Experimental measurements of the neutron capture cross sections for samarium isotopes are essential for refining these models. For example, the cross section of ¹⁵¹Sm, an unstable isotope, is particularly important as it represents a branching point in the s-process path. lanl.govaps.orgiaea.org At this branching, the nucleus can either capture another neutron or beta-decay. The outcome of this competition is sensitive to the neutron density, temperature, and pressure in the stellar environment. researchgate.net By accurately measuring the cross section of ¹⁵¹Sm and comparing the abundance of its products with the abundance of the s-only ¹⁵⁰Sm, astrophysicists can deduce the physical conditions within AGB stars. sissa.it

Early measurements determined the neutron capture cross section of this compound in a thermalized spectrum at 50°C to be approximately 102 ± 5 barns. osti.gov More recent and sophisticated experiments have provided precise MACS values at stellar temperatures (measured in keV). These values are crucial for calculating the production of elements in the samarium-gadolinium region.

Table 2: Maxwellian-Averaged Neutron Capture Cross Sections (MACS) at 30 keV

Isotope	MACS at 30 keV (mb)
¹⁴⁹Sm	1237 ± 45
¹⁵⁰Sm	396 ± 16
¹⁵¹Sm	3101 ± 93
¹⁵²Sm	300 ± 11
¹⁵⁴Sm	283 ± 10

Note: These are representative values from experimental data compilations; mb stands for millibarns. Actual values used in stellar models may vary based on different evaluations and theoretical calculations.

Importance for Understanding Stellar Evolution and Elemental Abundances

The study of this compound and its neighboring isotopes provides profound insights into stellar evolution and the chemical evolution of the galaxy. Because ¹⁵⁰Sm is a pure s-process product, its abundance serves as a robust benchmark for testing stellar models. ugr.esepj-conferences.org

By analyzing the elemental abundances in the atmospheres of stars, particularly old, metal-poor stars, astronomers can trace the history of nucleosynthesis in the Milky Way. aanda.orgepj-conferences.org The abundance patterns of neutron-capture elements, including samarium, reveal the types of stars that contributed material to the gas cloud from which these later-generation stars formed. For example, the relative abundances of s-process elements like ¹⁵⁰Sm and r-process elements like Europium can indicate the frequency of AGB stars versus supernovae in the early galaxy. aanda.org

Furthermore, the abundance of ¹⁵⁰Sm is used as a reference point to evaluate the production of other nearby s-process isotopes. For instance, the abundances of Gadolinium-152 and Gadolinium-154, which are also shielded from the r-process, are often compared to that of this compound. ugr.esepj-conferences.org Theoretical models predict that the abundances of ¹⁵²Gd and ¹⁵⁴Gd should be slightly lower than that of ¹⁵⁰Sm, and verifying this prediction with accurate neutron capture cross-section data helps to validate and refine the models of s-process nucleosynthesis. ugr.esepj-conferences.org

Recent large-scale spectroscopic surveys, such as the GALAH survey, are now providing elemental abundance data for hundreds of thousands of stars, including samarium. galah-survey.org This wealth of data allows for detailed studies of how the abundances of s-process elements like this compound vary across different stellar populations in the galaxy, thereby constraining models of galactic chemical evolution and the lifecycle of stars. aanda.orgoup.com

Advanced Research Applications and Future Directions for Samarium 150 Studies

Monitoring of Neutron Irradiation Exposure via Samarium-149/150 Ratios

The isotopic ratio of Samarium-149 (¹⁴⁹Sm) to Samarium-150 (¹⁵⁰Sm) provides a robust method for monitoring and quantifying neutron irradiation exposure. This application is predicated on the nuclear reaction wherein ¹⁴⁹Sm, an isotope with a very high thermal neutron capture cross-section, absorbs a neutron and transmutes into the stable ¹⁵⁰Sm. researchgate.netcern.ch The change in the ¹⁴⁹Sm/¹⁵⁰Sm ratio from its natural abundance is directly proportional to the integrated neutron flux, or fluence, to which a sample has been exposed.

This technique has found significant application in the analysis of materials from nuclear reactors. By measuring the isotopic composition of samarium in spent nuclear fuel, researchers can reconstruct the neutron environment and burnup of the fuel. tamu.edutandfonline.com Such data is crucial for validating reactor physics codes, ensuring the safety of spent fuel storage and transportation, and for nuclear forensics to determine the origin and operational history of nuclear materials. tamu.eduosti.gov For instance, studies on irradiated uranium dioxide (UO₂) fuel have utilized the ¹⁴⁹Sm/¹⁵⁰Sm ratio to characterize the neutron spectrum and fuel performance. tamu.edu

Beyond terrestrial applications, the ¹⁴⁹Sm/¹⁵⁰Sm ratio is also employed in cosmochemistry to study the exposure of extraterrestrial materials, such as meteorites and lunar samples, to cosmic rays. osti.gov The analysis of this isotopic system helps in understanding the neutron fluence these bodies have received over their cosmic history.

Key Research Findings:

The transformation of ¹⁴⁹Sm to ¹⁵⁰Sm is a dominant process under thermal neutron irradiation due to the high neutron capture cross-section of ¹⁴⁹Sm. researchgate.netcern.ch

The measurement of the ¹⁴⁹Sm/¹⁵⁰Sm ratio in nuclear fuel is a reliable indicator of neutron fluence and is used in burnup credit calculations. cern.chtandfonline.com

Isotopic analysis of samarium, including the ¹⁴⁹Sm/¹⁵⁰Sm ratio, in geological and meteoritic samples requires high-precision mass spectrometry to resolve small variations. osti.gov

Probing Fundamental Nuclear Interactions (e.g., E2 Nuclear Resonance Effect)

This compound is instrumental in probing fundamental nuclear interactions and structure, particularly through the study of its excited states. One area of significant research is the investigation of collective excitations, such as the electric quadrupole (E2) and magnetic dipole (M1) transitions.

Nuclear Resonance Fluorescence (NRF) is a key experimental technique used to selectively excite and study the nuclear energy levels of ¹⁵⁰Sm. iaea.org By using highly polarized and quasi-monochromatic photon beams, researchers can excite specific energy levels and observe their subsequent gamma decay. This allows for the precise determination of properties like the energy, spin, parity, and transition probabilities of the excited states.

A particular focus has been on the "scissors mode," which is a collective M1 excitation characteristic of deformed nuclei. The study of the decay channels of the scissors mode in ¹⁵⁰Sm provides sensitive information about its nuclear shape and structure. iaea.org Additionally, investigations into the giant dipole resonance in samarium isotopes, including ¹⁵⁰Sm, through photoneutron cross-section measurements, offer insights into the collective motion of protons against neutrons within the nucleus. researchgate.netaip.org The sign change observed in E2/M1 multipole mixing ratios in the mass-150 region, including in ¹⁵⁰Sm, provides a sensitive test for nuclear structure models. iaea.org

Key Research Findings:

NRF experiments have been used to identify and characterize magnetic dipole excitations in ¹⁵⁰Sm, which are manifestations of the scissors mode. iaea.org

The study of the low-energy structure of ¹⁵⁰Sm, including its collective excitations, is crucial for constraining theoretical models used to predict nuclear matrix elements for processes like neutrinoless double-beta decay. iaea.org

Photoneutron cross-section measurements on ¹⁵⁰Sm help in understanding the giant dipole resonance and refining models of the gamma-ray strength function. researchgate.netresearchgate.net

Development of Advanced Nuclear Data Libraries for this compound

Accurate and comprehensive nuclear data for ¹⁵⁰Sm are essential for a wide range of applications, from reactor design and safety to nuclear astrophysics. The development of advanced nuclear data libraries involves the evaluation and compilation of experimental data and theoretical model calculations for various nuclear reactions.

Several major international nuclear data libraries contain extensive evaluated data for ¹⁵⁰Sm. These include the ENDF/B-VII.0 (USA), JENDL (Japan), and other libraries accessible through platforms like the Nuclear Energy Agency (NEA) Data Bank. kns.orgpsi.choecd-nea.orgcern.ch These libraries provide crucial information such as neutron capture cross-sections, (n,2n) reaction cross-sections, resonance parameters, and inelastic scattering cross-sections over a wide energy range. kns.orgpsi.ch

The evaluation process for these libraries involves a combination of experimental measurements and calculations using sophisticated nuclear reaction model codes like EMPIRE. psi.ch For ¹⁵⁰Sm, evaluations cover the thermal, resolved resonance, unresolved resonance, and fast neutron energy regions. kns.orgpsi.ch Continuous efforts are made to update and improve the data for ¹⁵⁰Sm as new experimental results become available and theoretical models are refined. For example, new evaluations for ¹⁵⁰Sm were included in the ENDF/B-VII.0 release, incorporating updated resonance parameters and fast neutron region data. psi.chedpsciences.org

Table 1: Examples of Evaluated Nuclear Data for this compound in Nuclear Data Libraries

Data Type	Energy Range	Application	Featured in Libraries
Neutron Capture Cross Section	Thermal to 20 MeV	Reactor physics, burnup calculations, astrophysics	ENDF/B-VII.0, JENDL kns.orgpsi.ch
(n,α) Cross Section	Threshold to 20 MeV	Radiation damage studies, gas production	ENDF/B-VII.0 kns.org
(n,2n) Cross Section	Fast neutron region	Reactor dosimetry, activation analysis	ENDF/B-VII.0 psi.ch
Resonance Parameters	Resolved resonance region	Self-shielding calculations, reactor design	ENDF/B-VII.0, JENDL psi.chresearchgate.net

Theoretical Model Refinements and Predictive Capabilities

Theoretical nuclear models are crucial for understanding the structure and reactions of ¹⁵⁰Sm, especially for energy regions or properties that are difficult to access experimentally. The comparison of model predictions with experimental data for ¹⁵⁰Sm allows for the refinement of these models, enhancing their predictive capabilities for other nuclei.

A variety of theoretical models have been applied to study ¹⁵⁰Sm. The Interacting Boson Model (IBM-2), which distinguishes between proton and neutron bosons, and the Dynamic Deformation Model (DDM) have been used to calculate energy levels, electromagnetic transition rates (B(E2) and B(M1)), and monopole transition strengths (B(E0)). researchgate.net The results for ¹⁵⁰Sm, which is considered a transitional nucleus between spherical and deformed shapes, provide a stringent test for these models. researchgate.netiaea.org

More microscopic approaches, such as the Relativistic Mean Field (RMF) model and models based on the Hartree-Fock-Bogoliubov (HFB) method with QRPA (Quasiparticle Random Phase Approximation), have been used to investigate the bulk properties of samarium isotopes, including ¹⁵⁰Sm. researchgate.networldscientific.com These models predict properties like binding energies, nuclear radii, and deformation parameters. worldscientific.com The study of the decay patterns and potential energy surfaces of ¹⁵⁰Sm using the Dynamic Pairing plus Quadrupole (DPPQ) model also contributes to a deeper understanding of its collective structure. iaea.org

Key Research Findings:

The IBM-2 and DDM have shown reasonable agreement with experimental data for the energy levels and some electromagnetic transitions in ¹⁵⁰Sm. researchgate.net

Microscopic models like RMF and HFB+QRPA are employed to predict fundamental properties of ¹⁵⁰Sm, which are then compared to experimental values for model refinement. researchgate.networldscientific.com

The structure of ¹⁵⁰Sm, being at the transition between spherical and deformed shapes, presents a unique challenge and testing ground for various nuclear structure models. researchgate.netiaea.org

Enhanced Experimental Techniques for Precision Measurements

Advances in experimental techniques have been pivotal in obtaining high-precision data on the properties of ¹⁵⁰Sm, which in turn drives the refinement of theoretical models and enhances its applications.

Mass spectrometry techniques have seen significant improvements, enabling more precise measurements of isotopic ratios and atomic masses. Thermal Ionization Mass Spectrometry (TIMS) is a well-established method for high-precision isotope analysis of samarium. rsc.orgrsc.org Recent developments in TIMS, such as new loading methods and the use of activators, allow for precise measurements on very small sample sizes (nanogram level). osti.gov

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is another powerful technique for isotopic analysis, though it can face challenges with isobaric interferences (e.g., ¹⁵⁰Nd interfering with ¹⁵⁰Sm). tamu.eduosti.gov To overcome this, chemical separation techniques are often employed prior to ICP-MS analysis. tamu.edu

More advanced techniques like ultra-high-resolution mass spectrometry, including Fourier-transform ion cyclotron resonance (FTICR) mass spectrometry and advanced Orbitrap mass spectrometers, offer the capability to resolve isobaric interferences without extensive chemical separation. researchgate.netnih.govmdpi.com These methods provide very high mass accuracy and resolution. In addition to mass spectrometry, techniques like Nuclear Resonance Fluorescence with highly polarized gamma-ray beams have become essential for detailed nuclear structure studies of ¹⁵⁰Sm. iaea.org

Table 2: Advanced Experimental Techniques for this compound Analysis

Technique	Abbreviation	Key Advantage for ¹⁵⁰Sm Studies
Thermal Ionization Mass Spectrometry	TIMS	High precision for isotope ratio measurements, applicable to small samples. osti.govrsc.orgrsc.org
Inductively Coupled Plasma Mass Spectrometry	ICP-MS	High sensitivity for trace element and isotopic analysis. tamu.eduosti.gov
Fourier-Transform Ion Cyclotron Resonance Mass Spectrometry	FTICR-MS	Ultra-high mass resolution, capable of resolving isobaric interferences. nih.govmdpi.com
Nuclear Resonance Fluorescence	NRF	Selective excitation of nuclear levels for detailed structure and decay studies. iaea.org

Q & A

Q. What are the key nuclear properties of Samarium-150, and how are they determined experimentally?

this compound (Sm-150) is a stable isotope with a natural abundance of 7.4% . Its nuclear properties, such as spin, parity, and electromagnetic moments, are typically studied using techniques like gamma-ray spectroscopy and Coulomb excitation experiments . For instance, Coulomb excitation in inverse kinematics allows probing of low-lying nuclear states by bombarding Sm-150 targets with high-energy beams . Mass spectrometry is employed to confirm isotopic abundance and purity, while alpha-transfer reactions can elucidate its nuclear structure .

Q. What experimental techniques are commonly used to study the stability and decay properties of this compound?

While Sm-150 is classified as stable due to its extremely long half-life (>10¹⁸ years), its decay properties (if any) are investigated via ultra-low-background radiation detectors and high-precision mass spectrometers . Researchers often cross-validate results using complementary methods, such as comparing theoretical nuclear models with experimental data from particle accelerators or reactor-based neutron activation .

Q. How can researchers ensure the reproducibility of experiments involving this compound?

Reproducibility requires:

• Detailed documentation of experimental conditions (e.g., beam energy, target composition) .
• Open sharing of raw data and analytical protocols through repositories or supplementary materials .
• Independent verification using alternative techniques (e.g., comparing Coulomb excitation results with laser spectroscopy) . Adherence to these practices minimizes systematic errors and enhances data reliability .

Advanced Research Questions

Q. How can researchers resolve contradictions in published data on this compound's electromagnetic moments or decay rates?

Contradictions often arise from differences in experimental setups (e.g., beam purity, detector calibration). To address this:

• Conduct meta-analyses of existing studies to identify systematic biases .
• Perform sensitivity analyses to quantify how variables like isotopic contamination affect results .
• Use multi-method approaches (e.g., combining Coulomb excitation with transfer reactions) to cross-validate findings .

Q. What methodological considerations are critical when designing experiments to study low-lying nuclear states in this compound using Coulomb excitation?

Key considerations include:

• Beam energy optimization to ensure sufficient excitation without inducing fragmentation .
• Target preparation to minimize impurities (e.g., avoiding Sm-149 contamination, which has a high neutron absorption cross-section) .
• Data acquisition systems capable of handling high-count-rate environments to capture transient nuclear states . Experimental designs should also include control runs with stable reference isotopes (e.g., Sm-152) to benchmark results .

Q. How should isotopic contamination be addressed in this compound studies, and what analytical methods are effective in detecting such issues?

Contamination from adjacent isotopes (e.g., Sm-149 or Sm-152) can skew results. Mitigation strategies involve:

• Isotope enrichment via electromagnetic separation or centrifugal methods .
• Post-experiment validation using neutron activation analysis (NAA) or inductively coupled plasma mass spectrometry (ICP-MS) to quantify isotopic purity .
• Statistical outlier detection in datasets to identify anomalies caused by contamination .

Methodological Best Practices

• Literature reviews : Prioritize peer-reviewed studies from journals like Reviews in Analytical Chemistry or Environmental Science: Processes & Impacts to ensure data quality .
• Ethical reporting : Clearly distinguish between original findings and cited work to avoid plagiarism .
• Data transparency : Archive datasets in repositories like Zenodo or institutional databases to facilitate replication .